Cas no 3251-56-7 (4-Nitroguaiacol)

• Product Name: 4-Nitroguaiacol
• CAS No: 3251-56-7
• MF: C₇H₇NO₄
• MW: 169.134782075882
• MDL: MFCD00012143
• CID: 43970
• PubChem ID: 135726960
• Update Time: 2026-05-14

4-Nitroguaiacol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-nitrophenol
• 4-Nitroguaiacol
• 2-methoxy-4-nitro-phenol
• 3-Nitro-6-hydroxyanisole
• 4-Hydroxy-3-methoxynitrobenzene
• 4-nitro-2-methoxyphenol
• Guaiacol,4-nitro
• Mononitro guaiacol
• o-Methoxy-p-nitrophenol
• Phenol,2-methoxy-4-nitro
• Phenol,o-methoxy-p-nitro

• MDL： MFCD00012143
• Inchi： 1S/C7H7NO4/c1-12-7-4-5(8(10)11)2-3-6(7)9/h2-4,9H,1H3
• InChI Key： IZLVFLOBTPURLP-UHFFFAOYSA-N
• SMILES： COC1C=C([N+]([O-])=O)C=CC=1O

Computed Properties

• Exact Mass: 169.03800
• Monoisotopic Mass: 169.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 75.3A^2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.4523 (rough estimate)
• Melting Point: 101.0 to 105.0 deg-C
• Boiling Point: 335.2℃ at 760 mmHg
• Flash Point: 156.5℃
• Refractive Index: 1.5500 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 75.28000
• LogP: 1.83220
• Solubility: Insoluble in water

4-Nitroguaiacol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• RTECS：SL7800000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：Store at room temperature

Additional information on 4-Nitroguaiacol

Introduction to 4-Nitroguaiacol (CAS No. 3251-56-7)

4-Nitroguaiacol, with the CAS number 3251-56-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, also known as 4-nitro-2-methoxyphenol, is a derivative of guaiacol and has gained considerable attention due to its unique chemical properties and potential applications in various scientific domains.

The molecular formula of 4-Nitroguaiacol is C₈H₉NO₄, and its molecular weight is approximately 183.16 g/mol. The compound features a phenolic hydroxyl group (-OH) and a nitro group (-NO₂) attached to the aromatic ring, along with a methoxy group (-OCH₃). These functional groups contribute to its reactivity and stability, making it a valuable intermediate in synthetic chemistry.

In recent years, 4-Nitroguaiacol has been extensively studied for its potential biological activities. Research has shown that this compound exhibits antioxidant properties, which can be attributed to the presence of the phenolic hydroxyl group. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is linked to various diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders.

Beyond its antioxidant properties, 4-Nitroguaiacol has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response involving immune cells, blood vessels, and molecular mediators. Studies have demonstrated that 4-Nitroguaiacol can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation and associated symptoms.

In the context of pharmaceutical research, 4-Nitroguaiacol has shown promise as a lead compound for developing new drugs. Its ability to modulate specific biological pathways makes it an attractive candidate for further optimization and clinical testing. For instance, researchers have explored the use of 4-Nitroguaiacol-based derivatives in treating chronic inflammatory conditions and oxidative stress-related disorders.

The synthesis of 4-Nitroguaiacol typically involves nitration of guaiacol using nitric acid or other nitrating agents. The reaction conditions must be carefully controlled to ensure high yields and purity of the product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted synthesis or catalytic systems that reduce waste and energy consumption.

In addition to its pharmaceutical applications, 4-Nitroguaiacol has found use in analytical chemistry as a reagent for detecting specific compounds. Its strong absorbance in the ultraviolet (UV) region makes it suitable for spectrophotometric analysis. Researchers have utilized this property to develop sensitive methods for quantifying trace amounts of analytes in complex matrices.

The safety profile of 4-Nitroguaiacol is an important consideration in both laboratory and industrial settings. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation of vapors. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure user safety.

In conclusion, 4-Nitroguaiacol (CAS No. 3251-56-7) is a versatile compound with significant potential in various scientific fields. Its unique chemical structure and biological activities make it an important subject of ongoing research. As new applications continue to emerge, the importance of this compound in advancing scientific knowledge and developing innovative solutions will only grow.